Cas no 85385-33-7 (4-chloro-2-isocyanato-1-phenoxybenzene)

• Product Name: 4-chloro-2-isocyanato-1-phenoxybenzene
• CAS No: 85385-33-7
• MF: C₁₃H₈ClNO₂
• MW: 245.661122322083
• CID: 990342
• PubChem ID: 24880391
• Update Time: 2025-04-20

4-chloro-2-isocyanato-1-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-isocyanato-1-phenoxybenzene
• 4-Chloro-2-isocyanatophenyl phenyl ether
• 5-Chloro-2-phenoxyphenyl isocyanate
• 5-chloro-2-phenoxyphenylisocyanate
• 85385-33-7
• FT-0717801
• 5-chloro-2-phenoxy phenyl isocyanate
• DTXSID00408188
• 5-Chloro-2-phenoxyphenyl isocyanate, 97%
• SCHEMBL1191181
• SCGXZJTXFUNGAL-UHFFFAOYSA-N
• starbld0026732
• 5-Chloro-2-phenoxyphenyl isocyanate 97
• DA-02248

• MDL： MFCD03701571
• Inchi： 1S/C13H8ClNO2/c14-10-6-7-13(12(8-10)15-9-16)17-11-4-2-1-3-5-11/h1-8H
• InChI Key： SCGXZJTXFUNGAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N=C=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 245.02400
• Monoisotopic Mass: 245.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Color/Form: solid
• Density: 1.21
• Melting Point: 43-47 °C (lit.)
• Boiling Point: 335.4°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.577
• PSA: 38.66000
• LogP: 4.09960
• Solubility: Not determined

4-chloro-2-isocyanato-1-phenoxybenzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S22; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38; R42